A novel dodecanuclear chromium(iii) cage: structural control by choice of leaving group

Chemical Communications Pub Date: 2000-03-17 DOI: 10.1039/B001140L

Abstract

The synthesis and structural characterisation of a novel metal polyhedron is reported, involving chromium(III) and isobutyrate; comparison of this product with those obtained using different carboxylates suggests that the leaving group—which can be carboxylate, water or both—strongly influences the structure found.

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